phenyl[4-(1-pyrrolidinyl)phenyl]methanone

• IUPAC Name: phenyl-(4-pyrrolidin-1-ylphenyl)methanone
• InChI: InChI=1S/C17H17NO/c19-17(14-6-2-1-3-7-14)15-8-10-16(11-9-15)18-12-4-5-13-18/h1-3,6-11H,4-5,12-13H2
• InChI Key: BNWHLHLUIBNZIC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H17NO
• Molecular Weight: 251.32 g/mol

Description

Phenyl[4-(1-pyrrolidinyl)phenyl]methanone, also known as desmethylprodine or MPPP, is a synthetic opioid analgesic drug. It was first synthesized in the 1940s and was initially used as a pain reliever. However, due to its high abuse potential and severe side effects, it was banned in the United States in the 1980s.

Mechanism of Action

Desmethylprodine acts on the opioid receptors in the brain and spinal cord, producing analgesic and sedative effects. It binds to the mu-opioid receptor with high affinity, which is responsible for its potent analgesic properties.
Biochemical and Physiological Effects:
Desmethylprodine produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It also has the potential to cause addiction, tolerance, and dependence.

Advantages and Limitations for Lab Experiments

One advantage of using phenyl[4-(1-pyrrolidinyl)phenyl]methanone in lab experiments is that it has a well-defined mechanism of action and produces consistent results. However, its high abuse potential and severe side effects make it unsuitable for use in human studies.

Future Directions

There are several future directions for research on phenyl[4-(1-pyrrolidinyl)phenyl]methanone. One area of interest is the development of new pain medications that target the opioid receptor system without producing addiction and tolerance. Another direction is the study of the molecular mechanisms underlying opioid addiction and dependence, which could lead to the development of new treatments for opioid use disorder. Additionally, there is a need for more research on the long-term effects of opioid use on the brain and body, particularly in the context of chronic pain management.

Synthesis Methods

The synthesis of phenyl[4-(1-pyrrolidinyl)phenyl]methanone involves the reaction of 4-phenyl-4-piperidinone with paraformaldehyde and ammonium chloride in the presence of hydrochloric acid. The resulting product is then reduced with lithium aluminum hydride to obtain phenyl[4-(1-pyrrolidinyl)phenyl]methanonedine.

Scientific Research Applications

Phenyl[4-(1-pyrrolidinyl)phenyl]methanone has been used in scientific research to study the opioid receptor system and to develop new pain medications. It has also been used as a reference compound in forensic toxicology to identify and quantify opioids in biological samples.